N-{[4-(1-aminoethyl)phenyl]methyl}-4,4-dimethylcycloheptane-1-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a cycloheptane derivative, which means it contains a seven-membered ring of carbon atoms . It also has an amide group (CONH2), which is a common functional group in organic chemistry and biochemistry. The presence of the phenyl group (a six-membered carbon ring) and the aminoethyl group (NH2CH2CH2-) suggest that this compound could have interesting chemical properties.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-{[4-(1-aminoethyl)phenyl]methyl}-4,4-dimethylcycloheptane-1-carboxamide hydrochloride involves the reaction of 4-(1-aminoethyl)benzaldehyde with 4,4-dimethylcycloheptanone to form the intermediate N-{[4-(1-aminoethyl)phenyl]methyl}-4,4-dimethylcycloheptanone, which is then reacted with hydrochloric acid to form the final product.", "Starting Materials": [ "4-(1-aminoethyl)benzaldehyde", "4,4-dimethylcycloheptanone", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-(1-aminoethyl)benzaldehyde is reacted with 4,4-dimethylcycloheptanone in the presence of a suitable catalyst to form N-{[4-(1-aminoethyl)phenyl]methyl}-4,4-dimethylcycloheptanone.", "Step 2: The intermediate N-{[4-(1-aminoethyl)phenyl]methyl}-4,4-dimethylcycloheptanone is then treated with hydrochloric acid to form the final product N-{[4-(1-aminoethyl)phenyl]methyl}-4,4-dimethylcycloheptane-1-carboxamide hydrochloride." ] } | |
CAS RN |
2639447-14-4 |
Molecular Formula |
C19H31ClN2O |
Molecular Weight |
338.9 |
Purity |
94 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.